Cas no 5069-81-8 (6-butylsulfanyl-7h-purin-2-amine)

• Product name: 6-butylsulfanyl-7h-purin-2-amine
• CAS No: 5069-81-8
• MF: C₉H₁₃N₅S
• MW: 223.29802
• CID: 934127
• PubChem ID: 3829118

6-butylsulfanyl-7h-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-butylsulfanyl-7h-purin-2-amine
• 2-Amino-6-butylthiopurin
• 2-Amino-6-butyl-thiopurin
• 6-(butylsulfanyl)-7H-purin-2-amine
• 6-butylsulfanyl-7(9)H-purin-2-ylamine
• 6-Butylthio-2-aminopurin
• AC1MYBBA
• NSC34478
• NSC-34478
• DTXSID80397006
• 6-butylsulfanyl-5H-purin-2-amine
• 5069-81-8
• DS-005863

• Inchi： InChI=1S/C9H13N5S/c1-2-3-4-15-8-6-7(12-5-11-6)13-9(10)14-8/h5H,2-4H2,1H3,(H3,10,11,12,13,14)
• InChI Key： ZSUJPFRBJSHGDC-UHFFFAOYSA-N
• SMILES： CCCCSC1=NC(=NC2=C1NC=N2)N

Computed Properties

• Exact Mass: 223.08939
• Monoisotopic Mass: 223.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 75.46
• LogP: 2.40850